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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-2'-fluoroacetophenone (CAS RN: 655-15-2). Adherence
to these guidelines is critical to ensure personal safety and proper management of this
hazardous chemical.

I. Hazard Identification and Safety Precautions

2-Bromo-2'-fluoroacetophenone is a corrosive solid that can cause severe skin burns and
eye damage.[1][2][3] It may also be corrosive to metals.[1][2][3] Inhalation of dust or mists
should be avoided.[1][2][3]

Signal Word: Danger[1][2]
Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1][3]

e H290: May be corrosive to metals.[1][2][3]

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 2-Bromo-2'-fluoroacetophenone.
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Property Value

CAS Number 655-15-2

Molecular Formula CsHeBrFO

Molecular Weight 217.04 g/mol

Appearance White to almost white powder or lump
Purity >98.0% (GC)

Storage Temperature Refrigerated (0-10°C)

UN Number 3261

Hazard Class 8 (Corrosive)

Packing Group 1]

lll. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[2]
o Skin Protection:
o Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).

o Clothing: A lab coat or chemical-resistant apron must be worn.[2] For tasks with a higher
risk of exposure, a full chemical suit may be necessary.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
working outside of a fume hood or if dust generation is likely.[4]

IV. Operational Plan: Step-by-Step Handling
Procedure

A. Engineering Controls:
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o All work with 2-Bromo-2'-fluoroacetophenone must be conducted in a properly functioning
chemical fume hood.[4]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

B. Preparation:

o Gather Materials: Assemble all necessary chemicals, equipment, and PPE before starting
the experiment.

» Inspect PPE: Check all PPE for integrity (e.g., no holes in gloves).

o Prepare Work Area: Ensure the chemical fume hood is clean and uncluttered. Place
absorbent pads on the work surface to contain any potential spills.

C. Handling:

» Weighing: If weighing the solid, do so in the chemical fume hood. Minimize the creation of
dust.

» Dissolving: If preparing a solution, add the solid slowly to the solvent.

e Reactions: Conduct all reactions within the chemical fume hood. Use appropriate glassware
and ensure it is free from defects.

D. Post-Handling:

o Decontamination: Wipe down the work area in the fume hood with an appropriate
decontaminating solution.

e PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove
gloves last and wash hands thoroughly with soap and water.[2]

o Storage: Store 2-Bromo-2'-fluoroacetophenone in its original, tightly sealed container in a
designated, refrigerated, and corrosive-resistant cabinet.[2]
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V. Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2][4]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2][4]

Spill:

Evacuate the area.

[¢]

[e]

Wear appropriate PPE.

o

For small spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite)
and place in a sealed container for disposal.

o

For large spills, contact your institution's environmental health and safety department.

VI. Disposal Plan

Waste Classification: 2-Bromo-2'-fluoroacetophenone and any materials contaminated
with it are considered hazardous waste.[4]

Containerization: Collect all waste in a designated, properly labeled, and sealed hazardous
waste container.

Disposal: Dispose of hazardous waste through your institution's approved hazardous waste
disposal program. Do not dispose of it down the drain or in the regular trash.[3][4]

VIl. Experimental Workflow
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Safe Handling Workflow for 2-Bromo-2'-fluoroacetophenone
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Caption: Safe Handling Workflow for 2-Bromo-2'-fluoroacetophenone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b017065?utm_src=pdf-body-img
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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